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Part 1: Chemical Identity & Physical
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Compound of Interest

Compound Name: 2,6-Di-tert-amyl-4-cresol
CAS No.: 56103-67-4
Cat. No.: B14638668
Get Quote
. J

Accurate identification is the first step in safety. This substance is a lipophilic hindered phenol,
structurally analogous to BHT but with pentyl (amyl) substitution, increasing its lipophilicity and
potential for bioaccumulation.
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Chemical Name

2,6-Di-tert-amyl-4-cresol

Synonyms

2,6-Di-tert-pentyl-4-methylphenol; 2,6-bis(1,1-
dimethylpropyl)-4-methylphenol

CAS Registry Number

56103-67-4 (Primary) / 38647-26-6 (Related

Isomer)

Physical State

Solid (crystalline powder) or Viscous Liquid

(depending on purity/temp)

Solubility

Insoluble in water; Soluble in organic solvents

(acetone, toluene, ethanol)

Flash Point

> 100°C (Estimated; Combustible)

Molecular Formula

C17H280

Part 2: Hazard Assessment (GHS Classification)

The primary disposal challenge for this compound is its severe aquatic toxicity. Unlike simple

solvents, it does not degrade rapidly in water and must be kept out of all sewer systems.

Hazard Class Category Hazard Statement
] o H400: Very toxic to aquatic life.
Aquatic Toxicity (Acute) Category 1 o
H410: Very toxic to aquatic life
Aquatic Toxicity (Chronic) Category 1 with long-lasting effects.[1][2]
[3]
) o H315/H319: Causes skin and
Skin/Eye Irritation Category 2 ) o
serious eye irritation.[1]
o H317: May cause an allergic
Sensitization Category 1

skin reaction.

Critical Safety Directive:
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Zero-Discharge Policy: Under no circumstances should this chemical be poured down a sink or
drain. Even trace amounts can trigger regulatory violations due to its high aquatic toxicity rating

(LC50 < 1 mg/L).

Part 3: Pre-Disposal Handling & Segregation

Proper segregation prevents dangerous cross-reactions and ensures acceptance by waste
management facilities.

Waste Stream Classification

e Primary Stream:Non-Halogenated Organic Solid/Liquid.

o Compatibility: Compatible with other non-halogenated solvents (e.g., acetone, hexane) and
solids.

» Incompatibility:Oxidizers. Store away from nitric acid, perchlorates, and permanganates.
Contact with strong oxidizers can cause rapid combustion.

Packaging Requirements

e Solid Waste: Collect in a high-density polyethylene (HDPE) wide-mouth jar or a double-lined
fiber drum.

e Liquid Waste (Solutions): Collect in an HDPE or glass carboy. Ensure the cap is vented if
there is any risk of off-gassing (unlikely for this stable phenol, but good practice for mixtures).

e Labeling: Affix a hazardous waste label clearly stating:
o "Non-Halogenated Organic Waste"

o "Contains: 2,6-Di-tert-amyl-4-cresol"
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o "Toxic to Aquatic Life"[1][2][3]

Part 4: Disposal Procedures & Workflow

The only acceptable disposal method for hindered phenols is high-temperature incineration.

This ensures the complete destruction of the aromatic ring structure.

Disposal Decision Logic

Waste Generation:

2,6-Di-tert-amyl-4-cresol

Is the waste Solid or Liquid?

ﬁlid \‘olution

Solid / Pure Substance Dissolved in Solvent
Collect in HDPE Jar Collect in Solvent Carboy
or Double-Lined Drum (Non-Halogenated)

N

Label: "Toxic to Aquatic Life'
List CAS: 56103-67-4

Ship to TSD Facility
(Treatment, Storage, Disposal)

FINAL METHOD:
High-Temp Incineration
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Figure 1: Decision tree for the segregation and packaging of 2,6-Di-tert-amyl-4-cresol waste
streams.

Step-by-Step Protocol

» Consolidation: Transfer waste into the designated container. If the substance is a solid
powder, use a dedicated scoop to minimize dust generation.

» Solvent Rinsing: If the chemical was in a flask, triple-rinse the flask with a compatible solvent
(e.g., acetone). Add the rinsate to the liquid waste container, not the sink.

o Debris Management: Contaminated gloves, paper towels, and weigh boats must be treated
as solid hazardous waste. Do not dispose of them in regular trash.

» Handover: Contact your facility’s EHS (Environmental Health & Safety) department for
pickup. Declare the waste as "Environmentally Hazardous Substance, Solid, N.O.S. (2,6-Di-
tert-amyl-4-cresol)".

Part 5: Emergency Spill Response
In the event of a spill, rapid containment is necessary to prevent environmental release.[2]

o Evacuate & PPE: Clear the immediate area. Don nitrile gloves, safety goggles, and a lab
coat. If dust is present, use an N95 respirator.

e Containment:
o Solid Spill: Cover with a plastic sheet to prevent dust dispersal.
o Liquid/Solution Spill: Surround with absorbent booms or pillows.
e Cleanup:
o Do not use water (this spreads the chemical into drains).

o Scoop solids gently into a waste container.
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o Absorb liquids with vermiculite or sand.

o Decontamination: Wipe the surface with a solvent-soaked rag (acetone or ethanol) followed
by soapy water. Dispose of all rags as hazardous waste.

Part 6: Regulatory Compliance (US EPA)

» RCRA Status: While not explicitly listed as a P or U listed waste, it is regulated under the
"Characteristic of Toxicity" if it exhibits specific properties, but primarily it is managed as Non-
Halogenated Organic Waste.

o DOT Shipping Name: Environmentally hazardous substance, solid, n.o.s. (2,6-Di-tert-amyl-
4-cresol).

e UN Number: UN 3077 (Solid) or UN 3082 (Liquid).
e Packing Group: Ill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b14638668/docs?utm_src=pdf-body#part-1-chemical-identity-physical-properties-1-2
https://www.benchchem.com/product/b14638668/docs?utm_src=pdf-body#part-1-chemical-identity-physical-properties-1-2
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/306175
https://sor.epa.gov/sor_internet/registry/substreg/searchandretrieve/advancedsearch/search.do
https://pubchem.ncbi.nlm.nih.gov/compound/31404
https://pubchem.ncbi.nlm.nih.gov/compound/31404
https://echa.europa.eu/information-on-chemicals/cl-inventory-database
https://www.benchchem.com/product/b14638668?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14638668?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e 1. tcichemicals.com [tcichemicals.com]

o 2. fishersci.com [fishersci.com]

e 3. chemos.de [chemos.de]

e 4. Substance Registry Services | US EPA [cdxapps.epa.gov]

e 5. 2,6-Di-tert-butyl-4-methylphenol | C15H240 | CID 31404 - PubChem
[pubchem.ncbi.nim.nih.gov]

o To cite this document: BenchChem. [Part 1. Chemical Identity & Physical Properties[1][2]].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14638668/docs#part-1-chemical-identity-physical-
properties-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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